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Compound of Interest

Compound Name:
1-Fluoro-3,5-dichloropyridinium

triflate

Cat. No.: B012115 Get Quote

An In-depth Technical Guide to 1-Fluoro-3,5-
dichloropyridinium triflate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,

and available physicochemical and spectral data for 1-Fluoro-3,5-dichloropyridinium triflate.

The information is intended to support research and development activities in organic synthesis

and drug discovery.

Molecular Structure and Formula
1-Fluoro-3,5-dichloropyridinium triflate is an organic salt consisting of a 1-fluoro-3,5-

dichloropyridinium cation and a trifluoromethanesulfonate (triflate) anion.

Molecular Formula: C₆H₃Cl₂F₄NO₃S[1]

Canonical SMILES: C1=C(C=--INVALID-LINK--F)Cl.C(F)(F)(F)S(=O)(=O)[O-][2]

The cationic portion features a pyridine ring substituted with two chlorine atoms at the 3 and 5

positions and a fluorine atom attached to the nitrogen, rendering it a potent electrophilic

fluorinating agent. The triflate anion is a stable, non-nucleophilic counterion.
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Molecular Visualization
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Reaction Setup Fluorination Work-up and Purification

Charge flask with 3,5-dichloropyridine,
 sodium triflate, and anhydrous acetonitrile Purge the system with nitrogen Cool the reaction mixture to -40 °C

Introduce 10% F₂/N₂ mixture
 above the rapidly stirred solution Maintain temperature at -40 °C Warm the reaction mixture to room temperature Filter through a Celite pad to remove sodium fluoride Concentrate the filtrate to dryness Wash the crystalline residue with dry ethyl acetate Recrystallize from acetonitrile and diethyl ether
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Electron-withdrawing substituents
 on pyridinium ring

Increased positive charge on nitrogen

Inductive effect

Increased electrophilicity of N-F bond

Enhanced fluorinating power

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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